1-(5-Aminopyridin-2-YL)-3-(propan-2-YL)-4,5-dihydro-1H-pyrazol-5-one

• Molecular Formula: C11H14N4O
• Molecular Weight: 218.26 g/mol
• IUPAC Name: 2-(5-aminopyridin-2-yl)-5-propan-2-yl-4H-pyrazol-3-one
• InChI: InChI=1S/C11H14N4O/c1-7(2)9-5-11(16)15(14-9)10-4-3-8(12)6-13-10/h3-4,6-7H,5,12H2,1-2H3
• InChI Key: UPTXEARVLYPORQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN(C(=O)C1)C2=NC=C(C=C2)N

Description

1-(5-Aminopyridin-2-YL)-3-(propan-2-YL)-4,5-dihydro-1H-pyrazol-5-one is a heterocyclic compound featuring a pyrazol-5-one core fused with a 5-aminopyridine moiety and substituted with an isopropyl group at the 3-position. Its molecular formula is C₁₁H₁₅N₄O, with a molar mass of 219.27 g/mol (inferred from analogs in ). This compound is part of a broader class of pyrazol-5-one derivatives, which are studied for their antimicrobial, antitumor, and anti-inflammatory properties .

Preparation Methods

The synthesis of 1-(5-Aminopyridin-2-YL)-3-(propan-2-YL)-4,5-dihydro-1H-pyrazol-5-one typically involves the following steps:

Starting Materials: The synthesis begins with 5-aminopyridine and isopropyl hydrazine.

Cyclization Reaction: The reaction proceeds through a cyclization process where the hydrazine reacts with a suitable diketone or ketoester to form the pyrazolone ring.

Reaction Conditions: The reaction is usually carried out in the presence of a base such as sodium ethoxide or potassium carbonate, and the reaction mixture is heated to facilitate cyclization.

Industrial production methods may involve optimization of these steps to increase yield and purity, including the use of catalysts and controlled reaction environments.

Chemical Reactions Analysis

1-(5-Aminopyridin-2-YL)-3-(propan-2-YL)-4,5-dihydro-1H-pyrazol-5-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The amino group on the pyridine ring can undergo substitution reactions with electrophiles, leading to the formation of various substituted derivatives.

Common reagents and conditions used in these reactions include organic solvents like ethanol or dichloromethane, and reaction temperatures ranging from room temperature to reflux conditions.

Scientific Research Applications

1-(5-Aminopyridin-2-YL)-3-(propan-2-YL)-4,5-dihydro-1H-pyrazol-5-one has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as a pharmacophore in the development of new drugs, particularly for its anti-inflammatory and analgesic properties.

Organic Synthesis: It serves as an intermediate in the synthesis of more complex heterocyclic compounds.

Biological Studies: The compound is used in biological assays to study its effects on various biological pathways and targets.

Mechanism of Action

The mechanism of action of 1-(5-Aminopyridin-2-YL)-3-(propan-2-YL)-4,5-dihydro-1H-pyrazol-5-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to a cascade of biochemical events that result in its observed effects. The exact pathways and molecular interactions depend on the specific application and context of use.

Comparison with Similar Compounds

Pyrazol-5-one derivatives exhibit diverse pharmacological and physicochemical properties depending on substituent variations. Below is a systematic comparison of the target compound with structurally related analogs:

Substituent Variations at the 3-Position

Compound Name	Substituent (R)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Activities	References
Target Compound	Propan-2-yl (isopropyl)	C₁₁H₁₅N₄O	219.27	Potential antimicrobial activity (inferred)
1-(5-Aminopyridin-2-YL)-3-ethyl-4,5-dihydro-1H-pyrazol-5-one	Ethyl	C₁₀H₁₂N₄O	204.23	Higher hydrophilicity; commercial availability
1-(5-Aminopyridin-2-YL)-3-(methoxymethyl)-4,5-dihydro-1H-pyrazol-5-one	Methoxymethyl	C₁₀H₁₂N₄O₂	220.23	Enhanced solubility (predicted pKa = 4.50); discontinued commercial status
1-(3-Chlorophenyl)-3-(propan-2-YL)-4,5-dihydro-1H-pyrazol-5-one	3-Chlorophenyl	C₁₂H₁₃ClN₂O	236.70	Antitumor activity (structural analog); discontinued due to limited data

Key Observations :

• Bioactivity: Chlorophenyl-substituted analogs (e.g., ) demonstrate antitumor activity, suggesting that the target compound’s aminopyridyl group could be optimized for similar applications .
• Synthetic Accessibility : Ethyl and methoxymethyl derivatives are commercially available, while the isopropyl variant requires specialized synthesis (e.g., via cyclocondensation of hydrazines with β-keto esters) .

Physicochemical Properties

Property	Target Compound	3-Ethyl Analog	3-Methoxymethyl Analog
Melting Point	Not reported	Not reported	497.5°C (predicted)
Solubility	Moderate in DMSO	High in polar solvents	High (due to methoxy group)
pKa	~4.5 (estimated)	~4.5 (estimated)	4.50 (predicted)

Thermal Stability : Methoxymethyl-substituted derivatives exhibit higher predicted boiling points, likely due to hydrogen bonding with the methoxy group .

Computational and Structural Insights

• Molecular Modeling : Pyrazol-5-one derivatives are analyzed using software like SHELXL for crystallography () and Multiwfn for electron density studies (). The target compound’s planar pyridine ring may facilitate π-π stacking in protein binding .
• Crystal Packing : Analogous compounds (e.g., ) adopt triclinic crystal systems (space group P1), with intermolecular hydrogen bonds stabilizing the structure .

Biological Activity

1-(5-Aminopyridin-2-YL)-3-(propan-2-YL)-4,5-dihydro-1H-pyrazol-5-one is a compound that belongs to the pyrazole family, which has garnered attention due to its diverse biological activities. This article aims to explore the biological activity of this compound, including its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The chemical structure of 1-(5-Aminopyridin-2-YL)-3-(propan-2-YL)-4,5-dihydro-1H-pyrazol-5-one can be represented as follows:

$$\text{C}_{11}\text{H}_{14}\text{N}_4\text{O}$$

This compound features a pyrazolone ring fused with a pyridine moiety, contributing to its unique biological properties.

Anti-inflammatory Activity

Research indicates that compounds with a pyrazolone nucleus exhibit significant anti-inflammatory effects. For instance, derivatives of pyrazole have shown promising results in inhibiting pro-inflammatory cytokines such as TNF-α and IL-6. In a study comparing various pyrazole derivatives, some compounds demonstrated up to 85% inhibition of TNF-α at concentrations of 10 µM .

Antimicrobial Activity

The antimicrobial potential of pyrazole derivatives has been extensively studied. For example, compounds similar to 1-(5-Aminopyridin-2-YL)-3-(propan-2-YL)-4,5-dihydro-1H-pyrazol-5-one have shown activity against various bacterial strains, including E. coli and S. aureus. One study highlighted that specific modifications in the structure significantly enhanced antibacterial efficacy .

Anticancer Activity

The anticancer properties of pyrazole derivatives are notable. Research has demonstrated that certain pyrazole compounds can inhibit the proliferation of cancer cell lines such as MCF-7 and A549. For example, a compound derived from the pyrazolone structure exhibited an IC50 value comparable to standard chemotherapeutics like doxorubicin, indicating significant antiproliferative activity .

The biological activities of 1-(5-Aminopyridin-2-YL)-3-(propan-2-YL)-4,5-dihydro-1H-pyrazol-5-one may be attributed to its ability to modulate various biochemical pathways:

• Inhibition of Kinases : The compound acts as an inhibitor of adaptor-associated kinase 1 (AAK1), which plays a crucial role in synaptic function and endocytosis. This inhibition is linked to potential therapeutic effects in neurological disorders .
• Cytokine Modulation : By downregulating inflammatory cytokines, the compound may alleviate symptoms associated with chronic inflammatory diseases .
• Antimicrobial Mechanisms : The presence of specific functional groups enhances the interaction with bacterial cell membranes, leading to increased permeability and cell death .

Case Study 1: Pain Management

A study involving AAK1 knockout mice demonstrated that inhibition of AAK1 resulted in reduced pain responses in models of acute and chronic pain. This suggests that compounds like 1-(5-Aminopyridin-2-YL)-3-(propan-2-YL)-4,5-dihydro-1H-pyrazol-5-one could be beneficial in developing analgesics .

Case Study 2: Cancer Cell Proliferation

In vitro studies on various cancer cell lines revealed that certain derivatives showed significant growth inhibition. For example, one derivative exhibited an IC50 value of 3.0 µM against A549 lung cancer cells, highlighting its potential as an anticancer agent .